2,3-Bis-benzyloxy-6-nitro-benzaldehyde

• Molecular Formula: C21H17NO5
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 6-nitro-2,3-bis(phenylmethoxy)benzaldehyde
• InChI: InChI=1S/C21H17NO5/c23-13-18-19(22(24)25)11-12-20(26-14-16-7-3-1-4-8-16)21(18)27-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key: OUDGVGSLRHIYLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=C(C=C2)[N+](=O)[O-])C=O)OCC3=CC=CC=C3

Description

2,3-Bis-benzyloxy-6-nitro-benzaldehyde is a multifunctional aromatic building block designed for advanced chemical synthesis and drug discovery research. The presence of benzyl-protected phenol groups (benzyloxy) and an electron-withdrawing nitro group on the benzaldehyde core makes this compound a valuable intermediate for constructing complex molecular architectures. Its primary research application lies in serving as a key precursor in the synthesis of novel bioactive molecules, particularly in the development of microtubule-targeting agents (MTAs) investigated for their anticancer potential. The aldehyde group is highly reactive, readily undergoing condensation reactions to form chalcone intermediates, which are crucial scaffolds in medicinal chemistry. These chalcones can be further elaborated into more complex systems, such as epoxides, which are known to be explored for their activity in disrupting tubulin dynamics and inducing apoptosis in malignant cells . The benzyl protecting groups offer strategic advantages in multi-step synthesis, as they are stable under a wide range of reaction conditions and can be selectively removed in later stages to unveil phenolic OH groups, thereby modulating the compound's solubility and binding properties. The specific substitution pattern of the nitro and benzyloxy groups on the benzene ring is engineered to influence the electronic characteristics and steric profile of the molecule, which can be critical for its binding affinity to biological targets like the maytansine site on tubulin . This makes 2,3-Bis-benzyloxy-6-nitro-benzaldehyde a critical tool for researchers in structure-activity relationship (SAR) studies aimed at optimizing the specificity and efficacy of novel therapeutic candidates while working to minimize off-target effects.

Preparation Methods

Benzylation of Dihydroxybenzaldehyde

The starting material is often 2,3-dihydroxybenzaldehyde, which contains hydroxyl groups at positions 2 and 3 suitable for benzylation.

• Procedure : React 2,3-dihydroxybenzaldehyde with benzyl bromide in the presence of a base such as sodium hydroxide in methanol at room temperature. Stirring for an extended period (e.g., 12 hours) allows complete benzylation of hydroxyl groups to form 2,3-bis(benzyloxy)benzaldehyde.
• Isolation : Addition of water precipitates the product, which can be filtered and washed to purify.
• Yield : High yields (~98%) have been reported for similar benzyloxy substitutions on phenolic compounds.

Nitration to Introduce the Nitro Group

• Selective Nitration : The 6-position nitration is achieved by treating the bis-benzyloxybenzaldehyde intermediate with nitrating agents under controlled conditions to avoid over-nitration or substitution at undesired positions.
• Typical Reagents : Mixed acid (HNO3/H2SO4) or milder nitrating agents can be used.
• Conditions : Low temperature and short reaction times help achieve regioselective nitration at the 6-position.
• Purification : The nitrated product can be purified by recrystallization or column chromatography.

Alternative Synthetic Routes

• Starting from 3,5-diaminobenzoic acid derivatives : One-pot condensation with benzaldehyde derivatives can yield bisimine intermediates, which after further functionalization may lead to bis-benzyloxy substituted benzaldehydes, although this route is more indirect and less common for the target compound.
• Oxidation and substitution sequences : Hydroquinone or catechol derivatives can be converted to dihydroxybenzaldehydes, then benzylated and nitrated as described.

Analytical Characterization

• Melting Points : Consistent with literature values for related compounds.
• IR Spectroscopy : Characteristic bands include aromatic C-H, C=O (aldehyde), and NO2 stretches.
• NMR Spectroscopy : Proton NMR shows signals for benzyloxy methylene protons (~5 ppm), aromatic protons, and aldehyde proton (~10 ppm).
• Mass Spectrometry : Molecular ion peaks confirm molecular weight consistent with bis-benzyloxy and nitro substitution.

Notes on Reaction Optimization

• Solvent Choice : Methanol is preferred for benzylation due to solubility and reaction rate.
• Temperature Control : Room temperature is optimal for benzylation; elevated temperatures can reduce selectivity and yield.
• Stoichiometry : Using slight excess of benzyl bromide ensures complete benzylation.
• Nitration Conditions : Mild nitration conditions prevent overreaction and degradation.

Q & A

Q. What are the standard synthetic protocols for preparing 2,3-Bis-benzyloxy-6-nitro-benzaldehyde, and how can reaction conditions be optimized?

• Methodological Answer : A typical synthesis involves condensation reactions under reflux conditions. For example, substituted benzaldehydes can react with nucleophilic agents (e.g., amines or alcohols) in ethanol with glacial acetic acid as a catalyst. Key steps include:

• Dissolving reactants in absolute ethanol.
• Adding 5 drops of glacial acetic acid to catalyze the reaction.
• Refluxing for 4–6 hours, followed by solvent evaporation under reduced pressure.
• Purifying the product via recrystallization or column chromatography.
  Optimization may involve varying reflux time, solvent polarity, or catalyst concentration to improve yield (e.g., acetic acid vs. stronger acids). Monitoring reaction progress via TLC or HPLC is critical .

Table 1 : Example Reaction Conditions

Parameter	Typical Range	Optimization Strategy
Solvent	Absolute ethanol	Test DMF or THF for solubility
Catalyst	Glacial acetic acid	Replace with H₂SO₄ or p-TsOH
Temperature	Reflux (~78°C)	Microwave-assisted heating
Reaction Time	4–6 hours	Reduce with catalytic additives

Q. What safety protocols should be followed when handling 2,3-Bis-benzyloxy-6-nitro-benzaldehyde?

• Methodological Answer : While specific GHS data for this compound is limited, analogous nitro-aromatics and benzaldehyde derivatives require:

• PPE : Lab coat, nitrile gloves, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of vapors.
• Emergency Measures :
• Skin Contact : Rinse with water for 15 minutes; seek medical attention if irritation persists.
• Spills : Contain with absorbent materials (e.g., sand) and avoid environmental release.
  Storage should be in airtight containers in cool, dry conditions to prevent decomposition .

Q. Which spectroscopic techniques are most effective for characterizing 2,3-Bis-benzyloxy-6-nitro-benzaldehyde?

• Methodological Answer :

• NMR (¹H/¹³C) : Assigns proton environments (e.g., benzyloxy -OCH₂Ph groups at δ 4.8–5.2 ppm) and nitro group effects on aromatic protons.
• FT-IR : Confirms aldehyde (C=O stretch ~1700 cm⁻¹), nitro (NO₂ asymmetric stretch ~1520 cm⁻¹), and ether (C-O-C ~1250 cm⁻¹) groups.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular ion peaks and fragmentation patterns.
• X-ray Crystallography : Resolves crystal packing and bond angles using programs like SHELX .

Advanced Research Questions

Q. How can conflicting crystallographic and spectroscopic data for 2,3-Bis-benzyloxy-6-nitro-benzaldehyde be resolved?

• Methodological Answer : Discrepancies often arise from polymorphism (different crystal forms) or dynamic effects in solution (e.g., rotational barriers). Strategies include:

• Temperature-Dependent NMR : Identify conformational changes in solution.
• PXRD vs. Single-Crystal Data : Compare experimental powder patterns with SHELX-refined models to detect polymorphs.
• DFT Calculations : Predict stable conformers and compare with experimental data .

Q. What strategies mitigate decomposition of the nitro and benzyloxy groups during synthetic reactions?

• Methodological Answer :

• Nitro Group Stability : Avoid strong reducing agents or high temperatures (>150°C). Use inert atmospheres (N₂/Ar) to prevent oxidation.
• Benzyloxy Protection : Replace with stable protecting groups (e.g., tert-butyldimethylsilyl) if deprotection occurs. Monitor via LC-MS for byproducts .

Q. How can Design of Experiments (DoE) optimize the synthesis of 2,3-Bis-benzyloxy-6-nitro-benzaldehyde?

• Methodological Answer : A factorial DoE approach can systematically vary parameters:

• Factors : Catalyst concentration, solvent ratio (ethanol:water), and reaction time.
• Response Variables : Yield, purity (HPLC area %).
• Analysis : ANOVA identifies significant factors. For example, a Central Composite Design (CCD) may reveal optimal ethanol:water ratios for solubility without hydrolysis .

Q. What computational methods predict the reactivity of 2,3-Bis-benzyloxy-6-nitro-benzaldehyde in nucleophilic additions?

• Methodological Answer :

• DFT/Molecular Orbital Analysis : Calculate Fukui indices to identify electrophilic (aldehyde carbon) and nucleophilic sites.
• Solvent Modeling : Use COSMO-RS to simulate solvent effects on reaction barriers.
• Transition State Analysis : Locate energy barriers for nucleophilic attack using Gaussian or ORCA .

Data Contradiction Analysis

Q. How should researchers address contradictory melting point reports for 2,3-Bis-benzyloxy-6-nitro-benzaldehyde?

• Methodological Answer : Variations may stem from impurities or polymorphic forms. Steps include:

• Purification : Recrystallize from multiple solvents (e.g., ethanol, ethyl acetate).
• DSC/TGA : Measure melting points and thermal decomposition profiles.
• Cross-Validation : Compare data with structurally similar compounds (e.g., 3,5-Bis(trifluoromethyl)benzoic acid, mp 140–144°C) .

Q. What analytical workflows validate the absence of regioisomeric impurities in synthesized batches?

• Methodological Answer :

• HPLC-MS : Use a C18 column with gradient elution (water:acetonitrile) to separate isomers.
• 2D NMR (HSQC/HMBC) : Confirm connectivity of nitro and benzyloxy groups.
• Synthetic Controls : Compare retention times and spectra with authentic standards .